4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one

• IUPAC Name: 4-[[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]methyl]-6-methylchromen-2-one
• InChI: InChI=1S/C23H24N2O4/c1-16-2-4-20-19(10-16)18(12-23(26)29-20)14-25-8-6-24(7-9-25)13-17-3-5-21-22(11-17)28-15-27-21/h2-5,10-12H,6-9,13-15H2,1H3
• InChI Key: KTYKULQYVPOVEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=O)C=C2CN3CCN(CC3)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol

Description

The compound “4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds. The benzo[d][1,3]dioxol-5-ylmethyl group is a common moiety in many bioactive compounds.

Scientific Research Applications

Synthesis and Chemical Characterization

This compound has been involved in research focusing on the synthesis of novel derivatives with potential therapeutic applications. For instance, studies have reported the synthesis of related compounds with antimicrobial activities and explored their chemical structures and properties. These efforts aim to develop compounds with enhanced biological activity and better pharmacokinetic profiles (Bektaş et al., 2007).

Biological Activities and Therapeutic Potential

Research into the biological activities of compounds structurally related to "4-((4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)methyl)-6-methyl-2H-chromen-2-one" has uncovered a range of potential therapeutic applications. For example, derivatives of this compound have been evaluated for their anti-inflammatory and antimicrobial properties, indicating their potential use in treating various infections and inflammatory conditions (Hatnapure et al., 2012). Additionally, some compounds have shown promise as antitumor agents, demonstrating cytotoxic activity against cancer cell lines and suggesting potential applications in cancer therapy (Mustafa et al., 2011).

Mechanistic Studies and Drug Development

Mechanistic studies and drug development research have also been conducted on compounds similar to "this compound". Such research aims to understand how these compounds interact with biological targets and pathways. This includes studying their binding affinities, receptor interactions, and the mechanisms underlying their pharmacological effects. This foundational knowledge is crucial for developing new drugs that are both effective and safe (Nozaki et al., 2012).

Future Directions

The future directions for research on this compound could include further studies on its synthesis, structural analysis, and potential biological activities. Given its complex structure and the presence of several functional groups, it could be a candidate for further medicinal chemistry studies.

Mechanism of Action

Target of Action

Similar compounds have been shown to influence gaba-ergic neurotransmission in the brain .

Mode of Action

It is suggested that similar compounds might influence gaba-ergic neurotransmission in the brain .

Pharmacokinetics

Similar compounds have been shown to have high gi absorption, bbb permeant, and are substrates for p-gp . They also inhibit CYP1A2, CYP2D6, and CYP3A4 .

Result of Action

Similar compounds have been shown to exhibit excellent protection against seizures induced by maximal electroshock test (mes) and subcutaneous pentylenetetrazole (scptz) in mice as well as rats .